Cas no 2229515-62-0 (3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine
• CAS No: 2229515-62-0
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 5748519
• PubChem ID: 165968664
• Update Time: 2025-05-24

3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1945316
• 2229515-62-0
• 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine

• Inchi： 1S/C11H13F2N3/c1-16-10(11(12,13)6-7-14)8-4-2-3-5-9(8)15-16/h2-5H,6-7,14H2,1H3
• InChI Key： BEYGXWDUZXQUCY-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=C2C=CC=CC2=NN1C)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine (CAS No. 2229515-62-0)

The compound 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine (CAS No. 2229515-62-0) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and an indazole moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibitors and GPCR-targeted therapies.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine contributes to its lipophilicity, a critical factor in drug design. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. The compound's indazole core further enhances its versatility, as indazole derivatives are known for their broad biological activities, including anti-inflammatory and anticancer effects.

The synthesis of CAS No. 2229515-62-0 involves multi-step organic reactions, often starting from commercially available 2-methyl-2H-indazole. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on green chemistry and sustainable manufacturing practices. Researchers are particularly keen on minimizing hazardous byproducts, reflecting the industry's shift toward environmentally friendly synthesis.

From a pharmacological perspective, 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine has shown promise in preliminary studies targeting central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, attributed to the difluoro substitution, makes it a candidate for neurodegenerative disease research. This is particularly relevant given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases, which are frequently searched topics in biomedical databases and AI-driven drug discovery platforms.

The compound's physicochemical properties, including its logP value and hydrogen bond acceptors, have been extensively characterized to assess its drug-likeness. These metrics are crucial for computational chemists and AI-based predictive modeling, which are increasingly used to accelerate drug development. Tools like molecular docking and QSAR analysis have been employed to predict its interactions with biological targets, reducing reliance on costly experimental screening.

In agrochemical applications, derivatives of 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine are being investigated for their potential as pesticide intermediates. The fluorine atoms enhance their stability in environmental conditions, addressing the need for longer-lasting crop protection agents. This aligns with the agricultural sector's focus on sustainable pest management and reduced environmental impact, topics frequently discussed in modern agriscience forums.

Analytical methods for quantifying CAS No. 2229515-62-0 typically involve HPLC and LC-MS, ensuring high purity for research applications. The compound's stability under various pH conditions has also been studied, providing insights into its storage and handling requirements. These details are critical for laboratories focusing on high-throughput screening and preclinical development, where reproducibility is paramount.

As the pharmaceutical industry continues to explore novel heterocycles, 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine stands out as a versatile scaffold. Its combination of fluorine atoms and nitrogen-rich heterocycles offers multiple sites for structural modification, enabling the creation of diverse derivative libraries. This adaptability is highly valued in fragment-based drug design, a trending approach in modern medicinal chemistry.

In conclusion, 3,3-difluoro-3-(2-methyl-2H-indazol-3-yl)propan-1-amine (CAS No. 2229515-62-0) represents a compelling case study in the intersection of fluorine chemistry and heterocyclic drug design. Its applications span from CNS therapeutics to agrochemicals, reflecting the compound's broad utility. With ongoing advancements in synthetic methodologies and computational prediction tools, this molecule is poised to play a significant role in future scientific breakthroughs.